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Compound of Interest

Compound Name: Pd hydroxide

Cat. No.: B8564616

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information for the handling of palladium hydroxide
powder, a common catalyst in organic synthesis. Due to its potential hazards, a thorough
understanding of its properties and adherence to strict safety protocols are essential for all
personnel.

Chemical and Physical Properties

Palladium hydroxide, often supplied as a powder on a carbon support (Peariman's catalyst), is
a black or dark brown, odorless solid.[1][2][3] It is generally insoluble in water.[1][4][5] While
stable under normal conditions, it can be air-sensitive and may intensify fire as an oxidizer.[2]
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Property Value

Chemical Formula Pd(OH)2

CAS Number 12135-22-7

Molecular Weight 140.42 g/mol

Appearance Dark brown to black solid powder
Odor Odorless

Solubility in Water Insoluble

Decomposition Temperature >100°C

Flash Point Not available

Autoignition Temperature Not available

Toxicological Data

The toxicological properties of palladium hydroxide have not been fully investigated.[6]
However, studies on other palladium compounds indicate potential for adverse health effects.
Soluble palladium compounds have shown oral LD50 values in mice as low as 200 mg/kg.[8] In
vitro studies on palladium nanoparticles and complexes have demonstrated cytotoxicity,
including inhibition of cell growth, DNA damage, and cell cycle arrest.[9][10][11][12][13][14][15]
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Endpoint

Value

Species/System

Acute Oral Toxicity (LD50)

Not available for Palladium
Hydroxide. For soluble
palladium compounds: 200

mg/kg.

Mouse

Acute Dermal Toxicity (LD50)

No data available.

Acute Inhalation Toxicity
(LC50)

No data available.

Skin Corrosion/Irritation

May cause skin irritation.[1][6]

Eye Damage/Irritation

May cause eye irritation.[1][6]

Skin Sensitization

Prolonged or repeated
exposure may cause allergic

reactions.[1]

Carcinogenicity

Not listed by ACGIH, IARC,
NTP, or CA Prop 65.[6]

Hazard Identification and GHS Classification

Palladium hydroxide is considered a hazardous substance.[1] The Globally Harmonized

System (GHS) classification for palladium hydroxide indicates it may intensify fire as an

oxidizer and can be harmful if swallowed.[2]

e Oxidizing Solids: Category 3 (H272: May intensify fire; oxidizer)[2]

o Acute Toxicity, Oral: Category 4 (H302: Harmful if swallowed)[2]

o Skin Sensitization: May cause an allergic skin reaction.[1]

Experimental Protocols for Hazard Assessment

Standardized testing methodologies are crucial for accurately determining the hazards of

chemical substances. The following OECD and UN guidelines are relevant for assessing the

key hazards of palladium hydroxide powder.
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Acute Oral Toxicity (OECD Guidelines 420, 423, 425)

These guidelines provide methods to determine the acute oral toxicity of a substance. The
Acute Toxic Class Method (OECD 423) is a stepwise procedure using a small number of
animals to classify a substance into a toxicity category based on the observation of mortality or
moribund status at defined dose levels.[16][17]

Methodology Overview (OECD 423):

A starting dose is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg).[16]

The substance is administered orally to a group of three animals of a single sex.[17]

The presence or absence of compound-related mortality determines the next step, which
could involve dosing at a higher or lower level, or stopping the test.[17]

Animals are observed for signs of toxicity and mortality for up to 14 days.[5]

Skin Sensitization (OECD Guideline 429: Local Lymph
Node Assay - LLNA)

The LLNA is the preferred method for assessing the skin sensitization potential of a chemical.
[6] It measures the proliferation of lymphocytes in the lymph nodes draining the site of
application of the test substance.[6]

Methodology Overview (LLNA):

The test substance is applied to the dorsum of the ears of a group of mice for three
consecutive days.[6]

e A control group is treated with the vehicle alone.
» On day five, a solution of radio-labeled thymidine is injected intravenously.

e Three hours later, the animals are euthanized, and the draining auricular lymph nodes are
excised and weighed.
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e The incorporation of radio-labeled thymidine is measured, and a stimulation index is
calculated. A stimulation index of three or greater is indicative of sensitization.

Pyrophoricity (UN Test N.2: Test for Pyrophoric Solids)

This test determines if a solid substance is liable to spontaneous ignition.
Methodology Overview:

e A 1-2 mL sample of the powder is poured from a height of about 1 meter onto a non-
combustible surface.

e The substance is observed for ignition during dropping and for 5 minutes after settling.
« If the substance ignites, it is considered pyrophoric.

Visualized Workflows and Pathways
Cellular Effects of Palladium Compounds

While the specific signaling pathways for palladium hydroxide are not fully elucidated, in vitro
studies on various palladium compounds suggest several key cellular effects that contribute to
its toxicity.

R - Reactive Oxygen
Species (ROS) Production

Palladium Hydroxide Enters Cell
(or other Pd compounds) Cellular Uptake
Inhibition of Protein
and RNA Synthesis

Cell Cycle Arrest
(GO/G1 Phase)

DNA Damage

Click to download full resolution via product page

Caption: Cellular mechanisms of palladium compound toxicity.
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Safe Handling Workflow for Palladium Hydroxide
Powder

A systematic approach is essential for safely handling palladium hydroxide powder in a
laboratory setting.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8564616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Prepare for Handling

1. Review SDS and SOPs
2. Designate work area (fume hood)
3. Gather all necessary materials

:

4. Don Personal Protective Equipment (PPE)
- Safety goggles/face shield
- Nitrile gloves

- Flame-resistant lab coat

5. Handle powder in a fume hood
- Minimize dust generation
- Use appropriate tools (spatula, etc.)
- Keep container closed when not in use

'

6. Decontaminate work area and tools
7. Store powder in a tightly sealed container
in a cool, dry, well-ventilated area

:

8. Dispose of contaminated materials
as hazardous waste

End: Handling Complete

Click to download full resolution via product page

Caption: Step-by-step safe handling workflow.
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Emergency Spill Response Procedure

In the event of a spill, a rapid and coordinated response is critical to mitigate risks.

l

1. Assess the spill
- Size and location
- Immediate hazards (fire, etc.)

l

2. Evacuate immediate area
- Alert others nearby

l

3. Secure the area
- Restrict access

l

Small, manageable spill?

4. Trained personnel with appropriate PPE
clean up the spill Contact Emergency Services
- Gently sweep or use damp towels and EHS
to avoid dust

5. Collect spilled material and
contaminated items in a sealed container
for hazardous waste disposal

6. Decontaminate the area

7. Report the incident
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Caption: Emergency response for a powder spill.

Safe Handling and Storage
Engineering Controls

» Handle palladium hydroxide powder exclusively in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation exposure.[6][9][18][19]

e Use an enclosed balance for weighing to prevent dust dispersal.[18]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[6][20][21][22]

o Skin Protection: Wear nitrile gloves and a flame-resistant lab coat.[6][20] Ensure the lab coat
is fully buttoned and sleeves are of sufficient length.[20]

» Respiratory Protection: If working outside of a fume hood or if dust generation is
unavoidable, a NIOSH-approved respirator is required.[6][20]

Handling Procedures
e Wash hands thoroughly after handling.[6][16]

e Minimize dust generation and accumulation.[6][20]
e Avoid contact with skin, eyes, and clothing.[6][9]

o Keep containers tightly closed when not in use.[6][7][16]

Storage

« Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents and acids.[4][6][7][9]

o Keep containers tightly sealed.[6][7][9][16]
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First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[6]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[6][16]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of water or
milk. Seek immediate medical attention.[6][7]

Fire and Explosion Hazards

While not combustible itself, palladium hydroxide may intensify fire.[2][16] Use a dry chemical,
carbon dioxide, water spray, or appropriate foam for extinguishing.[6][7] For fires involving
palladium hydroxide, wear a self-contained breathing apparatus.[6]

Accidental Release Measures

For a small spill, trained personnel wearing appropriate PPE should gently sweep up the
powder, avoiding dust generation, and place it in a sealed container for disposal.[6][16][23] For
larger spills, evacuate the area and contact emergency services.[24][25][26]

Waste Disposal

Dispose of palladium hydroxide waste and contaminated materials as hazardous waste in
accordance with federal, state, and local environmental regulations.[2][7][22][24] Recycling of
palladium waste is a preferred option to reduce environmental impact.[22]

This technical guide is intended to provide comprehensive safety information. Always consult
the specific Safety Data Sheet (SDS) for the palladium hydroxide product you are using and
adhere to your institution's safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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